(R)-N-Boc-4-fluorophenylglycine

• IUPAC Name: (2R)-2-(4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C13H16FNO4/c1-13(2,3)19-12(18)15-10(11(16)17)8-4-6-9(14)7-5-8/h4-7,10H,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
• InChI Key: IEQBOUSLFRLKKX-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)F)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](C1=CC=C(C=C1)F)C(=O)O
• Molecular Formula: C13H16FNO4
• Molecular Weight: 269.27 g/mol

Description

(R)-N-Boc-4-fluorophenylglycine, also known as Fmoc-4-FPG-OH, is a chemical compound used in scientific research. It belongs to the class of amino acids and is widely used in the field of organic chemistry.

Scientific Research Applications

• Stereoselective Synthesis:

  • (R)-N-Boc-4-fluorophenylglycine is used in stereoselective synthesis processes. For instance, it's utilized in the synthesis of aliphatic α,α-difluoro-β3-amino esters through a sonocatalyzed Reformatsky reaction, providing a new route to this class of compounds (March, Johnston, & Duggan, 2012).

• Chiral Catalysis:

  • This compound plays a role in chiral Brønsted acid-catalyzed direct Mannich reactions, aiding in constructing beta-aminoketones under mild conditions (Uraguchi & Terada, 2004).

• Synthesis of Enantiopure Derivatives:

  • It's used in the synthesis of protected (R)-α-phenylproline derivatives and various phenylglycine derivatives, highlighting its importance in creating specific enantiopure compounds (Betsbrugge et al., 1997).

• Direct Synthesis from Styrenes:

  • The compound is involved in the direct enantioselective synthesis of N-Cbz- or N-BOC-protected α-arylglycinols from styrenes, demonstrating its utility in creating complex molecular structures (R. and Sharpless, 1998).

• Biocatalytic Deracemization:

  • In biocatalysis, (R)-N-Boc-4-fluorophenylglycine is used in the stereo-inversion of its R-enantiomer to the S-enantiomer using whole cells of Nocardia corallina, a process important in chiral chemistry (Shi-we, 2015).